Cas no 681-08-3 (Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-)

• Product Name: Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-
• CAS No: 681-08-3
• MF: C₅F₁₂O
• MW: 304.033743858337
• CID: 4140899
• PubChem ID: 13978926
• Update Time: 2025-04-24

Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1,3,3,3-hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)-
• NS00109426
• 1,1,1,3,3,3-Hexafluoro-2-(trifluoromethoxy)-2-(trifluoromethyl)propane
• DTXCID701325969
• SCHEMBL9015789
• DTXSID10896476
• 681-08-3

• Inchi： 1S/C5F12O/c6-2(7,8)1(3(9,10)11,4(12,13)14)18-5(15,16)17
• InChI Key： WPJULLVPGWXWQS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(OC(F)(F)F)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 303.9757526Da
• Monoisotopic Mass: 303.9757526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų